Cas no 649569-56-2 (2-Thiophenecarboxylicacid, 5-(4-chlorophenyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 5-(4-chlorophenyl)-, methyl ester
• CAS No: 649569-56-2
• MF: C₁₂H₉ClO₂S
• MW: 252.716661214828
• CID: 500210
• PubChem ID: 2823742
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 5-(4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-(4-chlorophenyl)-, methyl ester
• methyl 5-(4-chlorophenyl)thiophene-2-carboxylate
• HMS556H05
• Maybridge1_005263
• FT-0741175
• MBE 00030
• 649569-56-2
• DTXSID90384947

• Inchi： 1S/C12H9ClO2S/c1-15-12(14)11-7-6-10(16-11)8-2-4-9(13)5-3-8/h2-7H,1H3
• InChI Key： JZCUTYCKIFLPKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 252.00100
• Monoisotopic Mass: 252.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 182.8°C
• Refractive Index: 1.594
• PSA: 54.54000
• LogP: 3.85510